3,6-Bis(3-chloropropoxy)acridine hydrochloride

• CAS No.: 79939-94-9
• Molecular Formula: C19H20Cl3NO2
• Molecular Weight: 400.7 g/mol
• IUPAC Name: 3,6-bis(3-chloropropoxy)acridine;hydrochloride
• InChI: InChI=1S/C19H19Cl2NO2.ClH/c20-7-1-9-23-16-5-3-14-11-15-4-6-17(24-10-2-8-21)13-19(15)22-18(14)12-16;/h3-6,11-13H,1-2,7-10H2;1H
• InChI Key: MJAGZEQUBTTZOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=NC3=C(C=CC(=C3)OCCCCl)C=C21)OCCCCl.Cl

Description

3,6-Bis(3-chloropropoxy)acridine hydrochloride is a useful research compound. Its molecular formula is C19H20Cl3NO2 and its molecular weight is 400.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 11.80 g. of sodium hydride (61.14% oil dispersion) and 26.0 g. of 3,6-acridinediol sulfate (2:1) is added 250 ml. of dry N,N-dimethylformamide. The mixture is stirred at room temperature for 1.5 hours, then 49.8 g. of 3-chloropropyl-p-toluene sulfonate are added. This mixture is stirred at room temperature for 3 hours and 20 minutes, then at 50° C. for 2 hours. The volatile materials are removed under reduced pressure at 35°-40° C. and the residue is quenched with 1200 ml. of ice-cold saturated aqueous sodium bicarbonate solution. The resulting tan crystals are collected and dissolved in 500 ml. of chloroform. A 30 ml. portion of 6 N hydrochloric acid in isopropanol is added and the mixture is diluted with ether. The solid is collected and recrystallized from ether, giving the desired product as tan crystals, m.p. 211°-213° C.